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Compound of Interest

Compound Name: Ternidazole hydrochloride

Cat. No.: B118432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physicochemical properties of

Ternidazole hydrochloride, a 5-nitroimidazole antibiotic. The information herein is intended to

support research, drug development, and formulation activities by providing key data and

standardized experimental protocols.

Core Physicochemical Properties
Ternidazole hydrochloride is a white to off-white solid powder.[1] Its fundamental

physicochemical characteristics are crucial for understanding its behavior in biological systems

and for the development of effective drug delivery systems.
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Property Value Source

Chemical Name

3-(2-methyl-5-nitro-1H-

imidazol-1-yl)propan-1-ol

hydrochloride

[1]

Molecular Formula C₇H₁₂ClN₃O₃ [1]

Molecular Weight 221.64 g/mol [1]

Appearance White to off-white solid powder [1]

LogP 1.807 [1]

Melting Point

Data not available in the

reviewed literature. For

reference, the melting point of

the related compound

Tinidazole is 127-128 °C.

pKa
Data not available in the

reviewed literature.

Solubility Profile
The solubility of Ternidazole hydrochloride has been determined in various solvent systems,

which is critical for both in vitro and in vivo studies.
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Solvent/System Solubility Source

DMSO ≥ 100 mg/mL (451.18 mM) [1]

In Vivo Formulation 1

10% DMSO + 40% PEG300 +

5% Tween80 + 45% Saline
≥ 2.08 mg/mL (9.38 mM) [1]

In Vivo Formulation 2

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL (9.38 mM) [1]

In Vivo Formulation 3

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL (9.38 mM) [1]

Mechanism of Action: A Conceptual Overview
As a member of the 5-nitroimidazole class of antibiotics, the mechanism of action of

Ternidazole is predicated on the reduction of its nitro group within anaerobic organisms. This

process generates reactive nitro radicals that are cytotoxic, primarily through the induction of

DNA damage, leading to microbial cell death. This mechanism is shared with other

nitroimidazoles like metronidazole and tinidazole.[2][3]
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Conceptual Mechanism of Action of Ternidazole
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Conceptual pathway of Ternidazole's antimicrobial action.
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Experimental Protocols
The following sections detail standardized methodologies for the determination of key

physicochemical parameters of Ternidazole hydrochloride.

Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol outlines the widely accepted shake-flask method for determining the equilibrium

solubility of a compound in an aqueous medium.
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Workflow for Shake-Flask Solubility Determination

Start

Add excess Ternidazole HCl
to aqueous buffer (e.g., PBS pH 7.4)

Equilibrate at a constant
temperature with agitation

(e.g., 24-48 hours)

Phase Separation
(Centrifugation or Filtration)

Quantify drug concentration in the
supernatant/filtrate (e.g., HPLC-UV)

Calculate Solubility (mg/mL or M)

End
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Workflow for LogP Determination

Start

Prepare mutually saturated
-octanol and aqueous buffer

Dissolve Ternidazole HCl
in one phase

Mix equal volumes of the two
phases and agitate to equilibrium

Separate the octanol and
aqueous phases (centrifugation)

Quantify drug concentration
in the octanol phase (Coct)

Quantify drug concentration
in the aqueous phase (Caq)

Calculate P = Coct / Caq
and LogP = log10(P)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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